![molecular formula C11H18Cl2N2 B6265658 rac-4-[(1R,2S)-2-aminocyclopropyl]-N,N-dimethylaniline dihydrochloride, trans CAS No. 1807933-99-8](/img/no-structure.png)
rac-4-[(1R,2S)-2-aminocyclopropyl]-N,N-dimethylaniline dihydrochloride, trans
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Rac-4-[(1R,2S)-2-aminocyclopropyl]-N,N-dimethylaniline dihydrochloride, trans (rac-4-ACPD) is a cyclic derivative of amino acid, characterized by a cyclopropyl ring that has two nitrogen atoms and a methylene bridge between them. It is a small molecule that has been studied extensively in the field of neuroscience due to its ability to modulate the activity of several excitatory and inhibitory neurotransmitters. Rac-4-ACPD has been used in a variety of research applications, including studies of synaptic plasticity, learning and memory, and behavior in animal models.
Scientific Research Applications
Rac-4-ACPD has been studied extensively in the field of neuroscience for its ability to modulate the activity of several excitatory and inhibitory neurotransmitters. It has been used to study synaptic plasticity, learning and memory, and behavior in animal models. In addition, rac-4-[(1R,2S)-2-aminocyclopropyl]-N,N-dimethylaniline dihydrochloride, trans has been used in studies of anxiety, depression, addiction, and pain. It has also been used to investigate the role of glutamate in learning and memory, and to study the effects of drugs on the brain.
Mechanism of Action
Rac-4-ACPD acts as a selective agonist of the metabotropic glutamate receptor (mGluR) subtype 5. This receptor is involved in the modulation of synaptic plasticity, and its activation by rac-4-[(1R,2S)-2-aminocyclopropyl]-N,N-dimethylaniline dihydrochloride, trans leads to an increase in the excitability of neurons. Rac-4-ACPD also acts as an agonist of the adenosine A2A receptor, which is involved in the regulation of dopamine levels in the brain.
Biochemical and Physiological Effects
Rac-4-ACPD has been shown to increase the activity of several excitatory and inhibitory neurotransmitters, including glutamate, GABA, and dopamine. It has also been shown to modulate the activity of the mGluR5 and adenosine A2A receptors, which are involved in the regulation of synaptic plasticity and dopamine levels in the brain. In addition, this compound has been shown to increase the release of endocannabinoids, which are involved in the regulation of pain and anxiety.
Advantages and Limitations for Lab Experiments
Rac-4-ACPD is a relatively small molecule, which makes it easy to synthesize and store. In addition, it is relatively stable and can be stored at room temperature for long periods of time. However, it is important to note that rac-4-[(1R,2S)-2-aminocyclopropyl]-N,N-dimethylaniline dihydrochloride, trans is a potent agonist of the mGluR5 and adenosine A2A receptors, and therefore caution should be taken when using it in experiments.
Future Directions
The potential applications of rac-4-[(1R,2S)-2-aminocyclopropyl]-N,N-dimethylaniline dihydrochloride, trans are numerous, and further research is needed to explore its full potential. For example, this compound could be used to investigate the mechanisms underlying synaptic plasticity and learning and memory, and to study the effects of drugs and endocannabinoids on the brain. Additionally, this compound could be used to study the role of glutamate in the development of anxiety and depression, and to investigate the effects of drugs on pain. Finally, this compound could be used to study the role of the mGluR5 and adenosine A2A receptors in the regulation of dopamine levels in the brain.
Synthesis Methods
Rac-4-ACPD is synthesized through a condensation reaction between cyclopropanecarboxylic acid and aniline. The reaction is catalyzed by a base such as potassium carbonate in a solvent such as ethanol. The resulting product is a cyclic derivative of amino acid with a cyclopropyl ring that has two nitrogen atoms and a methylene bridge between them.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-4-[(1R,2S)-2-aminocyclopropyl]-N,N-dimethylaniline dihydrochloride, trans involves the reaction of a cyclopropane derivative with aniline followed by methylation and quaternization with hydrochloric acid.", "Starting Materials": [ "Cyclopropane derivative", "Aniline", "Methylating agent", "Hydrochloric acid" ], "Reaction": [ "The cyclopropane derivative is reacted with aniline in the presence of a catalyst to form the desired intermediate.", "The intermediate is then methylated using a suitable methylating agent.", "The resulting product is then quaternized with hydrochloric acid to form the final compound, rac-4-[(1R,2S)-2-aminocyclopropyl]-N,N-dimethylaniline dihydrochloride, trans." ] } | |
CAS RN |
1807933-99-8 |
Molecular Formula |
C11H18Cl2N2 |
Molecular Weight |
249.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.